4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide

• IUPAC Name: 4-(dimethylamino)-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• InChI: InChI=1S/C16H20N2O2S/c1-18(2)13-7-5-12(6-8-13)16(20)17-10-9-14(19)15-4-3-11-21-15/h3-8,11,14,19H,9-10H2,1-2H3,(H,17,20)
• InChI Key: PZHFQPWIMIIESM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCC(C2=CC=CS2)O
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

4-(Dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide (DMTBP) is a novel synthetic compound that has been studied for its potential applications in a variety of scientific fields. It is an amide of 4-dimethylamino-N-3-hydroxy-3-thiophen-2-ylpropylbenzene, and is structurally related to other compounds in the benzamide class. DMTBP exhibits a variety of biochemical and physiological effects, making it a potentially useful tool for research in a wide range of disciplines.

Scientific Research Applications

4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide has been studied for its potential applications in a variety of scientific fields. It has been used as a model compound for studying the mechanism of action of various drugs, including the anti-inflammatory drug ibuprofen. It has also been studied for its potential use as a therapeutic agent for the treatment of certain neurological disorders, such as schizophrenia and bipolar disorder. Additionally, it has been studied as a potential tool for the development of new drugs and drug delivery systems.

Mechanism of Action

Mode of Action

It is known that compounds with similar structures can have diverse modes of action, including binding to specific receptors, inhibiting enzymes, or interacting with cellular structures

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Compounds with similar structures have been shown to affect various biochemical pathways, such as the proton transfer mechanisms

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Compounds with similar structures have been shown to have significant impacts on cellular processes, such as proton transfer

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets

Advantages and Limitations for Lab Experiments

The use of 4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and its effects can be easily monitored and quantified. Additionally, it is a relatively safe compound, making it suitable for use in a variety of laboratory settings. However, there are some limitations to its use in laboratory experiments. For example, its effects are often short-lived, and it can be difficult to maintain consistent results over time.

Future Directions

The potential applications of 4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide are still being explored, and there are a number of possible future directions for its use. For example, it could be used to develop new drugs for the treatment of neurological disorders, or it could be studied for its potential use as a therapeutic agent for other diseases and conditions. Additionally, it could be studied for its potential use in drug delivery systems, or it could be used to develop new methods for monitoring and quantifying its effects. Finally, it could be studied for its potential use as a tool for studying the effects of other compounds on the brain.

Synthesis Methods

The synthesis of 4-(dimethylamino)-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzamide has been described in several scientific publications. Generally, the synthesis begins with the reaction of 4-dimethylamino-N-3-hydroxy-3-thiophen-2-ylpropylbenzene and benzoyl chloride in the presence of anhydrous potassium carbonate, yielding the desired product. This process can be further optimized by using a catalytic amount of p-toluenesulfonic acid. The product is then purified by recrystallization from methanol and characterized by nuclear magnetic resonance (NMR) spectroscopy.